2-(6-Bromobenzofuran-3-yl)acetic acid
Overview
Description
2-(6-Bromobenzofuran-3-yl)acetic acid is a useful research compound. Its molecular formula is C10H7BrO3 and its molecular weight is 255.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory Applications : A derivative, 5(2-Phenylthiomethyl+3-carbethoxy-6-bromobenzofuryl)oxyacetic acid, was synthesized and explored for its anti-inflammatory activity (Grinev et al., 1982).
Laser and Biological Efficacy : In a study involving the synthesis of new thiazolidinone compounds derived from Schiff bases, 2-(6-Bromobenzofuran-3-yl)acetic acid was used as a precursor. The resulting compounds showed potential laser and biological efficacy (Saleh et al., 2020).
Cyclization Studies : The cyclization of derivatives of this compound has been examined for the synthesis of phenanthro[4,5-bcd]furans, highlighting its utility in organic synthesis (Horaguchi & Abe, 1979).
Synthesis of Highly Functionalized Compounds : 2-Bromomethyl-2,3-dihydrobenzofurans, which are highly functionalized compounds, were synthesized using a derivative of this compound. This study demonstrates its importance in the creation of complex organic molecules (Furst et al., 2020).
Antimicrobial Agents : Novel 2-(chromon-3-yl)imidazole derivatives, synthesized using a related compound, showed significant antimicrobial activity, indicating its potential in the development of new antimicrobial agents (Sharma et al., 2017).
Synthesis of Polycyclic Heteroaromatic Compounds : It was used for synthesizing novel polycyclic heteroaromatic compounds, showing its versatility in chemical synthesis (Patankar et al., 2008).
Antiprotozoal Agents : Derivatives synthesized from this compound showed potent antiprotozoal activity, suggesting potential pharmaceutical applications (Ismail et al., 2004).
Properties
IUPAC Name |
2-(6-bromo-1-benzofuran-3-yl)acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrO3/c11-7-1-2-8-6(3-10(12)13)5-14-9(8)4-7/h1-2,4-5H,3H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFWKYYWPOARVID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)OC=C2CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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